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Compound of Interest

Compound Name: Cadinol

Cat. No.: B1231155 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Cadinol in a laboratory setting. The following procedural guidance is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

While specific toxicological data for every Cadinol isomer may not be readily available, it is

prudent to handle it as a potential irritant with unknown long-term health effects. As a class of

compounds, terpenes can be local irritants. Therefore, minimizing exposure is critical.

Chemical and Physical Properties
A summary of key properties for Cadinol is provided below.

Property Value

Molecular Formula C₁₅H₂₆O[1][2][3]

Molecular Weight 222.37 g/mol [1][3]

Appearance Solid[1]

Boiling Point 137-139 °C[1]

Melting Point 137.5-138.5 °C[1]

Solubility
Soluble in organic solvents (e.g., ethanol,

methanol, chloroform). Insoluble in water.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.

PPE Category Item Specification Rationale

Hand Protection Nitrile Gloves

Double-gloving is

recommended.

Inspect for tears and

change frequently.[1]

[4]

Prevents skin contact

with the potential

sensitizer and irritant.

[4]

Eye Protection Safety Goggles

Chemical safety

goggles should be

worn at all times.[1][4]

Protects eyes from

dust particles and

potential splashes.[4]

Body Protection Laboratory Coat

A disposable, fluid-

resistant lab coat

should be worn and

kept fastened.[1][4]

Protects clothing and

skin from

contamination.[4]

Respiratory Protection
NIOSH-approved

Respirator

An N95 or higher

respirator is required

when handling the

powder outside of a

containment system.

[4]

Minimizes inhalation

of dust or aerosols.[4]

Experimental Protocols: Handling and Spill
Management
Engineering Controls:

Primary Containment: All handling of solid Cadinol should occur within a certified chemical

fume hood or a glove box to minimize inhalation exposure.[4]

Ventilation: Ensure the laboratory is well-ventilated.[4]
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Procedural Guidance for Handling:

Weighing: Conduct all weighing operations inside a chemical fume hood on a dedicated

weighing vessel.[4] After each use, clean the balance and surrounding surfaces with a

suitable solvent like 70% ethanol.[4]

Dissolving: When dissolving, add the solvent to the vessel containing Cadinol slowly to

prevent splashing. Securely cap the vessel before vortexing or sonicating.[4]

General Handling: Avoid the creation of dust. Always wash hands thoroughly with soap and

water after handling, even if gloves were worn.[4]

Spill Management Protocol:

Evacuate the immediate area.

Wear all appropriate PPE, including respiratory protection.[4]

Cover the spill with an inert absorbent material such as sand or vermiculite.[5]

Collect the spilled material and absorbent into a sealed and labeled hazardous waste

container.[4][5]

Clean the spill area with a suitable solvent.[4]

Disposal Plan
All waste containing Cadinol must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Collect all solid waste, including contaminated

PPE (gloves, lab coats), weighing paper, and

absorbent materials, in a dedicated, clearly

labeled, and sealed hazardous waste container.

[1][4]

Liquid Waste

Collect all liquid waste containing Cadinol in a

dedicated, clearly labeled, and sealed

hazardous liquid waste container. Do not

dispose of it down the drain.[1][4]

Contaminated Glassware

Rinse glassware that has come into contact with

Cadinol with a suitable solvent (e.g., ethanol,

acetone) into the hazardous liquid waste

container.[1] Following the initial solvent rinse,

the glassware can be washed with soap and

water.[1]

Waste Container Management:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("Cadinol"), and the primary hazard (e.g., "Irritant," "Chemical Waste").[1]

Keep waste containers securely closed and store them in a designated satellite

accumulation area for collection by the institution's environmental health and safety

department.[1]

Workflow for Safe Handling and Disposal
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Start: Prepare to Handle Cadinol

Don Appropriate PPE:
- Double Nitrile Gloves

- Safety Goggles
- Lab Coat

- N95 Respirator (if applicable)

Handling in Fume Hood

Weighing Dissolving

Spill Occurs

Potential

Collect Waste

Execute Spill Protocol:
1. Evacuate
2. Wear PPE

3. Absorb
4. Collect Waste

5. Clean Area

Solid Waste
(Contaminated PPE, etc.)

Liquid Waste
(Solutions, Rinsate)

Store in Labeled, Sealed
Hazardous Waste Containers

End: Await Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Cadinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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